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Compound of Interest

Compound Name: Aunp-12

Cat. No.: B605686

Disclaimer: Aunp-12 is a peptide antagonist of the PD-1 signaling pathway intended for
research use only.[1] Specific safety, handling, and disposal protocols for Aunp-12 have not
been fully established. The following guidance is based on general laboratory safety principles
for handling potent, research-grade peptides and should be supplemented by a thorough risk
assessment conducted by qualified personnel within your institution.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with Aunp-12. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental impact.

l. Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data for Aunp-12, a cautious approach to PPE is
mandatory. The primary routes of potential exposure are inhalation, dermal contact, and
ingestion.[2] The following PPE is required when handling Aunp-12 in solid or solution form:
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PPE Category Required Equipment Specifications and Use

Must be worn at all times in the

laboratory where Aunp-12 is
] Safety Goggles or Full-Face o
Eye Protection —_ handled. A full-face shield is
ie
recommended when there is a

splash hazard.

Nitrile or neoprene gloves are
recommended. Double gloving
is advised, especially when
Hand Protection Chemical-Resistant Gloves handling concentrated
solutions. Gloves should be
changed immediately if

contaminated.

A buttoned, full-length

laboratory coat is required.
Body Protection Laboratory Coat Consider a disposable gown

for procedures with a high risk

of contamination.

A fit-tested N95 respirator or

higher is required when
Respiratory Protection NIOSH-Approved Respirator handling the powdered form of

Aunp-12 to prevent inhalation

of aerosols.

Il. Operational Procedures for Safe Handling

A designated area within the laboratory should be established for the handling of Aunp-12.
This area should be clearly marked, and access should be restricted to authorized personnel.

A. Receiving and Storage:

» Upon receipt, inspect the package for any signs of damage or leakage in a designated

containment area.
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 Verify that the container is properly labeled with the compound name, concentration, and
appropriate hazard warnings.

o Store Aunp-12 at -20°C in a tightly sealed, clearly labeled container.

B. Preparation of Solutions:

 All handling of powdered Aunp-12 must be conducted within a certified chemical fume hood
or a powder containment hood to minimize inhalation risk.

» Use disposable bench liners with an impervious backing to contain any potential spills.[3]

e When preparing solutions, slowly add the solvent to the solid to avoid aerosolization. Aunp-
12 is soluble in water up to 2 mg/ml.

o Ensure all equipment used for weighing and reconstitution is decontaminated after use.

C. Experimental Use:

Conduct all experiments involving Aunp-12 within a chemical fume hood.

Avoid skin contact with solutions containing Aunp-12.

Do not eat, drink, or apply cosmetics in the designated handling area.

Wash hands thoroughly after handling the compound, even if gloves were worn.

lll. Spill and Emergency Procedures
A. Spill Cleanup:

 In the event of a spill, immediately alert others in the vicinity and evacuate the area if
necessary.

» For small spills, use absorbent pads to contain the liquid. For solid spills, gently cover with a
damp paper towel to avoid raising dust.

o Clean the spill area with an appropriate decontaminating solution, working from the outside
in.
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B.

All materials used for spill cleanup must be disposed of as hazardous waste.
Emergency Contact:

In case of accidental exposure, immediately flush the affected area with copious amounts of
water for at least 15 minutes.

If inhaled, move to fresh air immediately.

Seek immediate medical attention and provide the Safety Data Sheet (SDS) to the medical

personnel.

IV. Disposal Plan

All waste contaminated with Aunp-12 must be treated as hazardous chemical waste. There are

no specific EPA regulations for nanomaterial waste, therefore a cautious approach is

necessary.[2][4]

A. Waste Segregation:

Solid Waste: Contaminated PPE (gloves, gowns), bench liners, and other solid materials
should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liguid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not dispose of Aunp-12
solutions down the drain.[4]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.[4]

. Waste Disposal:

All Aunp-12 waste must be disposed of through the institution's hazardous waste
management program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Quantitative Data Summary for Aunp-12
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Property Value Source

Molecular Weight 3261.56 g/mol Tocris Bioscience
Formula C142H226N40048 Tocris Bioscience
Solubility Soluble to 2 mg/ml in water Tocris Bioscience
Storage Temperature -20°C Tocris Bioscience
CAS Number 1353563-85-5 Tocris Bioscience

Experimental Protocols

Aunp-12 is a peptide antagonist of the PD-1 signaling pathway.[1] It has been shown to inhibit
the interaction between PD-1 and its ligands, PD-L1 and PD-L2.

In Vitro Proliferation Assay:

o Objective: To assess the ability of Aunp-12 to rescue T-cell proliferation inhibited by PD-L1
or PD-L2.

o Methodology:
o Mouse splenocytes are stimulated to proliferate.

o The proliferation is inhibited by the addition of recombinant mouse PD-L1 (rmPD-L1) or
PD-L2 (rmPD-L2).

o Increasing concentrations of Aunp-12 are added to the culture.
o The rescue of proliferation is measured, and EC50 values are calculated.

o Reported Results: In a mouse splenocyte assay, Aunp-12 rescued proliferation with average
EC50 values of 17 nM and 16.6 nM against rmPD-L1 and rmPD-L2, respectively.[1]

IFNy Release Assay:

o Objective: To evaluate the effect of Aunp-12 on T-cell effector function.
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o Methodology:
o T-cell activity is inhibited by PD-L1 or PD-L2.
o The release of IFNy, a marker of T-cell activation, is measured.

o Aunp-12 is added at various concentrations to determine its ability to restore IFNy
release.

» Reported Results: Aunp-12 enhanced T-cell activity by restoring IFNy release inhibited by
PD-L1 and PD-L2 with EC50 values of 49 nM and 51 nM, respectively.

Visualized Workflow for Safe Handling of Aunp-12
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Preparation & Handling
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Caption: Workflow for the safe handling and disposal of Aunp-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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